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Compound of Interest

Compound Name: Tricyclazole

Cat. No.: B1682534 Get Quote

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of Tricyclazole's performance against other

fungicidal alternatives for the control of rice blast, caused by the fungus Magnaporthe oryzae

(Pyricularia oryzae). The data presented is a synthesis of findings from independent laboratory

and field studies, offering researchers, scientists, and drug development professionals a

comprehensive overview of its efficacy, supported by detailed experimental protocols and

visual pathway diagrams.

Efficacy Data Summary
The following tables summarize the quantitative data from various studies, comparing the in

vitro and in vivo efficacy of Tricyclazole and its alternatives in inhibiting mycelial growth and

controlling rice blast disease.

Table 1: In Vitro Mycelial Growth Inhibition of Pyricularia oryzae
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Fungicide
Concentration
(ppm)

Mycelial Growth
Inhibition (%)

Reference

Tricyclazole 75% WP 50 55.83 [1]

100 63.62 [1]

150 70.52 [1]

100 84.31 [2]

Hexaconazole
100% of

recommended dose
100 [3][4]

75% of recommended

dose
100 [3][4]

50% of recommended

dose
100 [3][4]

Isoprothiolane
100% of

recommended dose
100 [3][4]

75% of recommended

dose
100 [3][4]

50% of recommended

dose
100 [3][4]

Kitazin
100% of

recommended dose
100 [3][4]

75% of recommended

dose
100 [3][4]

50% of recommended

dose
100 [3][4]

Zineb
100% of

recommended dose
100 [3][4]

75% of recommended

dose
100 [3][4]
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50% of recommended

dose
100 [3][4]

Pyraclostrobin
100% of

recommended dose
100 [3]

75% of recommended

dose
90.6 [5]

50% of recommended

dose
90.1 [5]

Tebuconazole +

Trifloxystrobin
50 98.40 [1]

100 99.90 [1]

150 99.90 [1]

Azoxystrobin 50 99.40 (mean) [1]

Azoxystrobin +

Difenoconazole
100 80.00 [2]

Table 2: Field Efficacy Against Rice Blast (Leaf and Neck Blast)
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Fungicide
Treatment

Leaf Blast
Incidence
(%)

Leaf Blast
Severity (%)

Neck Blast
Incidence
(%)

Grain Yield
(q/ha)

Reference

Tricyclazole 8.41 - - - [6]

Azoxystrobin

+

Difenoconazo

le

9.19

Not

significantly

different from

Tricyclazole

Statistically at

par with

Tricyclazole

(2018 &

2019)

Statistically at

par with

Tricyclazole

(2018)

[6][7]

Azoxystrobin

+

Tebuconazole

10.40

Not

significantly

different from

Tricyclazole

Statistically at

par with

Tricyclazole

(2019)

Statistically at

par with

Tricyclazole

(2018)

[6][7][8]

Trifloxystrobin

+

Tebuconazole

-
78.06

(reduction)
- - [8]

Mancozeb +

Carbendazim
- - 38.31 - [6]

Untreated

Control
- 26.50 (PDI) - 40.30 [8]

Experimental Protocols
In Vitro Fungicide Efficacy Screening
A common method for evaluating the in vitro efficacy of fungicides against Pyricularia oryzae is

the poisoned food technique.[9]

Media Preparation: A suitable fungal growth medium, such as Potato Dextrose Agar (PDA),

is prepared and autoclaved.

Fungicide Incorporation: The test fungicide is added to the molten agar at desired

concentrations (e.g., 50, 100, 150 ppm) after the agar has cooled to approximately 45-50°C
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to avoid thermal degradation of the compound.[1] A control plate without any fungicide is also

prepared.

Inoculation: A small mycelial disc (e.g., 5mm diameter) from the edge of an actively growing

culture of P. oryzae is placed at the center of each fungicide-amended and control petri plate.

Incubation: The inoculated plates are incubated at a suitable temperature (e.g., 25-28°C) for

a specified period, or until the mycelial growth in the control plate reaches the edge of the

plate.

Data Collection: The radial growth of the fungal colony is measured in millimeters.

Calculation of Inhibition: The percentage of mycelial growth inhibition is calculated using the

formula: % Inhibition = ((C - T) / C) * 100 Where:

C = Average diameter of the fungal colony in the control plate.

T = Average diameter of the fungal colony in the treatment plate.

In Vivo Fungicide Efficacy Screening (Field Trials)
Field trials are essential to validate the efficacy of fungicides under natural environmental

conditions.

Experimental Design: The trial is typically laid out in a Randomized Block Design (RBD) with

multiple replications for each treatment.[7]

Treatments: Treatments include the test fungicide(s) at various application rates, a standard

check fungicide (like Tricyclazole), and an untreated control.

Application: Fungicides are applied as foliar sprays at specific growth stages of the rice

plant, such as the tillering and heading stages, or upon the initial appearance of disease

symptoms.[6][10]

Disease Assessment: Disease severity and incidence are recorded at regular intervals after

fungicide application. This can be done using a standardized disease rating scale (e.g., 0-9

scale).
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Yield Data: At the end of the trial, grain yield and other relevant agronomic parameters are

recorded for each plot.

Statistical Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to

determine the significance of differences between treatments.

Visualizations
Signaling Pathway: Tricyclazole's Mechanism of Action
Tricyclazole's primary mode of action is the inhibition of melanin biosynthesis in the fungal

pathogen.[11] Melanin is crucial for the structural integrity of the appressoria, the specialized

infection structures used by the fungus to penetrate the host plant tissue. By blocking this

pathway, Tricyclazole prevents the fungus from successfully infecting the rice plant.

DHN-Melanin Biosynthesis Pathway

Acetate 1,3,6,8-Tetrahydroxynaphthalene

ScytaloneTHR
1,3,8-Trihydroxynaphthalene

(Vermelone) 1,8-Dihydroxynaphthalene Melanin

Tricyclazole Tetrahydroxynaphthalene
Reductase (THR)

Inhibits

Click to download full resolution via product page

Caption: Tricyclazole inhibits the DHN-melanin biosynthesis pathway.

Experimental Workflow: Fungicide Efficacy Validation
The following diagram illustrates a typical workflow for the independent validation of a

fungicide's efficacy, from initial in vitro screening to in vivo field trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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